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Compound of Interest

Compound Name: Direct orange 118

Cat. No.: B12380279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of C.I. Direct Orange
118 in textile dyeing research, with a focus on its application to cellulosic fibers such as cotton.

Due to a lack of extensive research specifically on Direct Orange 118, the following protocols

and data are based on general procedures for direct dyes and the limited technical data

available for this specific dye. Researchers are advised to use the following information as a

baseline and to perform optimization studies for their specific applications.

Introduction
Direct Orange 118, also known as Direct Orange S or C.I. 29055, is a synthetic diazo dye.[1]

[2] It is characterized by its ability to be directly absorbed by textile fibers, particularly cellulosic

fibers like cotton, viscose, and silk, without the need for a mordant. This property makes it a

subject of interest in textile dyeing research for its straightforward application process.

However, it is important to note that direct dyes, including Direct Orange 118, have been

associated with potential environmental and health concerns, leading to regulatory restrictions

in some regions.

Physicochemical Properties and Technical Data
Direct Orange 118 is an orange powder that is soluble in water.[1] A liquid formulation of the

dye is also available, typically appearing as a red liquid with a pH between 8.0 and 10.0. The

following table summarizes the available quantitative data for Direct Orange 118.
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Property Value/Range Source

Chemical Class Diazo

Appearance Orange Powder / Red Liquid

Solubility Soluble in water

Light Fastness 2 (on a scale of 1-8)

Washing Fastness

Data not available (Generally

moderate to poor for direct

dyes)

-

Rubbing Fastness (Crocking)
Data not available (Generally

moderate for direct dyes)
-

Perspiration Fastness
Data not available (Generally

moderate for direct dyes)
-

pH (Liquid Formulation) 8.0 - 10.0

Note: The fastness properties of direct dyes can often be improved with after-treatments using

dye-fixing agents.

Experimental Protocols
The following are detailed protocols for the application of Direct Orange 118 in a laboratory

setting for textile dyeing research.

Materials and Reagents
Direct Orange 118 (powder or liquid)

Scoured and bleached cotton fabric

Sodium Carbonate (Soda Ash, Na₂CO₃)

Sodium Chloride (Common Salt, NaCl) or Glauber's Salt (Sodium Sulfate, Na₂SO₄)

Distilled or deionized water
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Laboratory dyeing apparatus (e.g., beaker dyeing machine, water bath)

Glassware (beakers, graduated cylinders)

Stirring rods

pH meter

Spectrophotometer for color measurement (optional)

Grey scale for color change and staining

Protocol for Exhaust Dyeing of Cotton with Direct
Orange 118
This protocol describes a standard exhaust dyeing method suitable for laboratory-scale

experiments.

3.2.1. Preparation of Stock Solution (for powder dye)

Accurately weigh 1.0 g of Direct Orange 118 powder.

Create a paste by adding a small amount of cold water and stirring.

Gradually add hot water (80-90°C) while stirring continuously until the dye is completely

dissolved.

Make up the final volume to 100 mL with distilled water to obtain a 1% (w/v) stock solution.

3.2.2. Dyeing Procedure

Set up the Dyebath:

Calculate the required volume of dye stock solution based on the desired percentage

shade on weight of fabric (o.w.f.). For a 1% shade on a 10 g fabric sample, 10 mL of the

1% stock solution would be required.
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Set the material-to-liquor ratio (MLR). A common laboratory MLR is 1:20 (e.g., 10 g of

fabric in 200 mL of total dyebath volume).

Add the calculated amount of dye solution to the dyebath.

Add auxiliaries:

Sodium Carbonate (Soda Ash): 0.5 - 2.0 g/L (to maintain an alkaline pH).

Sodium Chloride or Glauber's Salt (Electrolyte): The amount will vary depending on the

desired shade depth. A general guideline is:

Light shades (up to 0.5% o.w.f.): 5-10 g/L

Medium shades (0.5-2.0% o.w.f.): 10-15 g/L

Dark shades (>2.0% o.w.f.): 15-20 g/L

Add water to achieve the final calculated volume.

Dyeing Cycle:

Introduce the pre-wetted cotton fabric into the dyebath at room temperature

(approximately 25-30°C).

Raise the temperature of the dyebath to the boil (100°C) at a rate of 2°C per minute.

Hold the temperature at the boil for 45-60 minutes, ensuring the fabric is fully immersed

and agitated periodically.

Gradually cool the dyebath to 70°C.

Rinsing and Drying:

Remove the fabric from the dyebath.

Rinse the dyed fabric thoroughly with cold water until the water runs clear.

Squeeze the excess water from the fabric.
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Air-dry the fabric at room temperature.

Workflow for Exhaust Dyeing of Cotton with Direct Orange 118

Preparation

Dyeing Process

Post-Treatment

Prepare Dye Stock Solution

Set up Dyebath
(Dye, Water, Soda Ash, Salt)

Scour and Bleach Cotton Fabric

Introduce Fabric at Room Temp.

Raise Temperature to Boil (100°C)

Hold at Boil for 45-60 min

Cool Down to 70°C

Rinse with Cold Water

Air Dry

Evaluate Color and Fastness
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Caption: Workflow for the exhaust dyeing of cotton fabric with Direct Orange 118.

Protocol for Color Fastness to Washing (ISO 105-C06) -
General Procedure
This is a general procedure and should be adapted based on the specific requirements of the

ISO standard.

Prepare a composite specimen by sewing a piece of the dyed cotton fabric (e.g., 10 cm x 4

cm) with a piece of multifiber test fabric.

Prepare the wash liquor containing a standard soap solution.

Place the composite specimen in a stainless steel container with the specified volume of

wash liquor and stainless steel balls (for mechanical action).

Conduct the test in a Launder-Ometer at the specified temperature and time (e.g., 60°C for

30 minutes).

After the test, rinse the specimen in cold water and then in distilled water.

Separate the dyed fabric and the multifiber fabric and dry them in air at a temperature not

exceeding 60°C.

Assess the change in color of the dyed fabric and the staining of the multifiber fabric using

the appropriate grey scales under standard lighting conditions.

Data Interpretation and Expected Results
Color Yield: The depth of shade can be quantitatively assessed by measuring the color

strength (K/S value) using a spectrophotometer. Higher K/S values indicate a greater dye

uptake.

Fastness Properties: The fastness properties are evaluated by comparing the change in

color of the dyed sample and the staining of the adjacent undyed fabric against the grey

scales. A rating of 5 indicates no change, while a rating of 1 indicates a significant change or
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staining. Based on the available data, Direct Orange 118 is expected to have poor light

fastness. Its wash fastness is likely to be moderate to poor, which is typical for direct dyes

without an after-treatment.

Logical Relationship of Dyeing Parameters
The following diagram illustrates the logical relationship between key dyeing parameters and

their expected effect on the dyeing outcome for direct dyes like Direct Orange 118.
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Caption: Relationship between dyeing parameters and outcomes for direct dyes.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Handle the dye powder in a well-ventilated area or a fume hood to avoid inhalation.
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Consult the Safety Data Sheet (SDS) for Direct Orange 118 before use for detailed safety

and handling information.

In conclusion, while specific research data on the application of Direct Orange 118 in textile

dyeing is limited, the provided protocols and information based on the general class of direct

dyes offer a solid foundation for researchers to begin their investigations. It is strongly

recommended that researchers conduct preliminary optimization experiments to determine the

ideal dyeing conditions for their specific substrate and desired outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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